Cas no 6488-97-7 (1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-)
6488-97-7 structure
Product Name:1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
CAS No:6488-97-7
MF:C11H10N4
MW:198.22390127182
CID:500608
PubChem ID:21725587
Update Time:2025-04-19
1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
- Benzimidazole,1-methyl-2-pyrazol-1-yl- (7CI,8CI)
- 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-(9CI)
- SCHEMBL18292120
- 1-methyl-2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
- N-(1-methyl-2-benzimidazolyl)pyrazole
- 6488-97-7
-
- Inchi: 1S/C11H10N4/c1-14-10-6-3-2-5-9(10)13-11(14)15-8-4-7-12-15/h2-8H,1H3
- InChI Key: GEYGZAPAPPZARA-UHFFFAOYSA-N
- SMILES: N1(C)C(=NC2C=CC=CC1=2)N1C=CC=N1
Computed Properties
- Exact Mass: 198.0907
- Monoisotopic Mass: 198.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.6A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 35.64
1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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